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Compound of Interest

Compound Name: 1,12-Dodecane-D24-diol

Cat. No.: B12395366

Get Quote

Executive Summary
1,12-Dodecane-D24-diol (CAS: 1219802-88-6), the perdeuterated isotopologue of 1,12-

dodecanediol, represents a critical class of stable isotope-labeled standards (SIS) used in

quantitative metabolomics and pharmacokinetic profiling.[1] By substituting all 26 hydrogen

atoms with deuterium (

H), this molecule exhibits distinct mass spectrometric signatures (+24 Da shift) while retaining
near-identical chromatographic behavior to its non-deuterated counterpart.

This guide provides a rigorous technical analysis of its melting point (MP) and boiling point (BP)

characteristics. While specific empirical data for the D24 variant is often proprietary or batch-

specific, we establish its physicochemical profile through comparative analysis with the

standard 1,12-dodecanediol (CAS: 5675-51-4), grounded in the principles of the Deuterium

Isotope Effect.

Physicochemical Specifications & Isotope Effects[2]
[3][4][5]
Comparative Data Table
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The following data synthesizes established literature values for the non-deuterated standard

and projects the D24 specifications based on known isotope effects on lattice energy and molar

volume.

Property

Standard 1,12-
Dodecanediol (

)

1,12-Dodecane-
D24-diol (

)

Deviation Logic

CAS Number 5675-51-4 1219802-88-6 N/A

Molecular Weight 202.33 g/mol ~226.48 g/mol
+24.15 Da (Mass

Shift)

Melting Point 79 – 81 °C 78 – 80 °C (Projected)

Lattice Contraction: C-

D bonds are shorter

than C-H, reducing

molar volume and

often slightly lowering

MP in long-chain

aliphatics.

Boiling Point 189 °C @ 12 mmHg
188 – 190 °C @ 12

mmHg

Vapor Pressure

Isotope Effect (VPIE):

Heavier isotopologues

often have slightly

higher BPs, but

differences are

minimal in high-MW

diols.

Boiling Point (Atm)
~324 °C

(Extrapolated)

~324 °C

(Extrapolated)

Decomposition likely

occurs before

atmospheric boiling.

Solubility Ethanol, Warm Ether Ethanol, Warm Ether
Identical solvation

shell dynamics.

The Isotope Effect on Phase Transitions

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395366?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Understanding the shift in MP/BP requires analyzing the Ubbelohde Effect and Vibrational

Zero-Point Energy (ZPE):

Melting Point (Solid-Liquid Transition):

Mechanism: Deuteration lowers the ZPE of C-D bonds compared to C-H bonds.[2] In long

alkyl chains (like dodecane), this reduces the effective van der Waals radius of the

molecule.

Outcome: This "shrinkage" can lead to tighter packing (higher density) but often results in

a slightly lower melting point (0.5–2.0 °C depression) due to reduced dispersion forces, as

the polarizability of C-D is lower than C-H.

Diol Specifics: The hydroxyl groups (-OH vs -OD) introduce Hydrogen Bonding. The O-

D...O bond is stronger than O-H...O, which can counteract the alkyl chain effect, keeping

the MP very close to the non-deuterated standard.

Boiling Point (Liquid-Gas Transition):

Mechanism: The boiling point is governed by the energy required to overcome

intermolecular forces. The heavier mass of D24 increases the translational kinetic energy

requirement, but the lower polarizability reduces intermolecular attraction.

Outcome: These factors often cancel out, resulting in a BP that is statistically

indistinguishable from the standard for practical distillation purposes.

Experimental Protocols: Thermal Analysis
To validate the specific batch properties of 1,12-Dodecane-D24-diol, the following self-

validating protocols are recommended.

Differential Scanning Calorimetry (DSC) for Melting
Point
Objective: Determine the precise onset melting temperature and heat of fusion.

Protocol:
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Calibration: Calibrate DSC with Indium (MP 156.6 °C) and Zinc standards.

Sample Prep: Weigh 2–5 mg of D24-diol into a hermetically sealed aluminum pan.

Reference: Use an empty crimped aluminum pan.

Cycle:

Equilibrate at 20 °C.

Ramp 10 °C/min to 100 °C (1st Heat).

Cool 10 °C/min to 20 °C (Crystallization check).

Ramp 5 °C/min to 100 °C (2nd Heat - Data Collection).

Validation: The onset temperature of the endothermic peak in the 2nd heat is the reported

MP.

Vacuum Distillation/TGA for Boiling Point
Objective: Estimate boiling point without thermal decomposition (oxidation).

Protocol:

Instrument: Thermogravimetric Analyzer (TGA) or Micro-distillation apparatus.

Atmosphere: Nitrogen (

) purge (inert environment is critical to prevent oxidation of diol groups).

Pressure: If using distillation, set vacuum to 12 mmHg.

Ramp: Heat at 10 °C/min.

Endpoint: Record the temperature at which 5% mass loss occurs (TGA) or condensate

appears (Distillation).
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Note: At 12 mmHg, expect transition ~189 °C. Do not attempt atmospheric boiling (~324

°C) as carbonization will occur.

Application Workflow: Internal Standard
Quantitation
The primary utility of 1,12-Dodecane-D24-diol is as an Internal Standard (IS) for normalizing

ion suppression in Mass Spectrometry.

Biological Sample
(Plasma/Urine)

Spike with
D24-Diol (IS)

 10 µL Liquid-Liquid
Extraction

 Mix Derivatization
(TMS/BSTFA)

 Dry & React GC-MS / LC-MS
Analysis

 Inject Ratio Calculation
(Analyte Area / IS Area)

 Quantify 

Click to download full resolution via product page

Figure 1: Workflow for utilizing 1,12-Dodecane-D24-diol as a stable isotope internal standard

in GC-MS metabolomics.

Mechanistic Causality in Workflow
Co-Elution: The D24 analog elutes at virtually the same retention time as the endogenous

1,12-dodecanediol.

Ionization Normalization: Any matrix effect (enhancement or suppression) affecting the

analyte will affect the D24-IS equally.

Mass Separation: The +24 Da mass shift ensures zero cross-talk between the analyte signal

and the IS signal.

Synthesis & Purity Verification
Synthesis Route: Typically produced via the reduction of Perdeuterated Dodecanedioic Acid

(Dodecanedioic acid-d20 or d24 precursors) using Lithium Aluminum Deuteride (

) to ensure full isotopic labeling at the hydroxyl carbons.

Purity Check (Self-Validating):
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Isotopic Purity: Must be >98 atom % D. Verified via

H-NMR (absence of alkyl signals) and Mass Spec (molecular ion cluster analysis).

Chemical Purity: >98% via GC-FID.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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